Cas no 1499556-87-4 (1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine
• CAS No: 1499556-87-4
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6153133
• PubChem ID: 79405613
• Update Time: 2025-07-23

1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine
• 1499556-87-4
• EN300-1148881
• AKOS017959318

• Inchi： 1S/C12H23N3/c1-4-6-7-9-11-10(8-5-2)12(13)15(3)14-11/h4-9,13H2,1-3H3
• InChI Key： XBAAJJPHRVKMQK-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CCC)C(CCCCC)=N1)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine

Professional Introduction to 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine (CAS No. 1499556-87-4)

1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1499556-87-4, belongs to the pyrazole class of molecules, which are known for their diverse applications in medicinal chemistry. Pyrazoles exhibit a broad spectrum of pharmacological properties, making them valuable scaffolds for the development of new therapeutic agents.

The molecular structure of 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine consists of a six-membered aromatic ring containing two nitrogen atoms, with various alkyl substituents attached at specific positions. The presence of these substituents influences the compound's physicochemical properties and its interactions with biological targets. Specifically, the methyl, pentyl, and propyl groups contribute to the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent research in the field of drug discovery has highlighted the importance of pyrazole derivatives as lead compounds for various therapeutic applications. Studies have demonstrated that pyrazole-based molecules can modulate multiple biological pathways, including enzyme inhibition and receptor binding. For instance, modifications at the 3-position of the pyrazole ring have been shown to enhance binding affinity to certain protein targets, making these compounds attractive candidates for further development.

One of the most compelling aspects of 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine is its potential as a scaffold for designing novel drugs targeting inflammatory and immunomodulatory pathways. In recent years, there has been growing interest in developing small-molecule inhibitors that can modulate immune responses without causing significant side effects. Pyrazole derivatives have been identified as promising candidates due to their ability to interact with key immune signaling molecules.

Moreover, computational studies have suggested that 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine may exhibit inhibitory activity against certain enzymes involved in cancer progression. Specifically, it has been hypothesized that this compound could interfere with the activity of kinases and other enzymes that play crucial roles in cell proliferation and survival. These findings are particularly intriguing given the high unmet medical needs associated with cancer treatment.

The synthesis of 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired molecular framework efficiently. The use of these techniques not only improves the scalability of production but also allows for structural modifications that can enhance pharmacological activity.

In addition to its potential therapeutic applications, 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-amine has been explored for its role in material science and chemical biology. Its unique structural features make it a valuable tool for studying molecular interactions and developing new materials with tailored properties. For example, researchers have investigated its ability to act as a ligand in coordination chemistry, where it forms stable complexes with metal ions.

The pharmacokinetic profile of 1-methyl-3-pentyl-4-propyl-1H-pyrazol-5-am ine is another area of active investigation. Preliminary studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential properties for any potential drug candidate. Furthermore, its metabolic fate has been studied using in vitro models, providing insights into how it is processed by the body and potential pathways for drug clearance.

As research continues to uncover new biological functions and mechanisms, the significance of compounds like 1-methyl--pentyl--4-prop yl--lH--pyrazol--5-am ine (CAS No. 1499556--87--4) is likely to grow further. The versatility of pyrazole derivatives makes them indispensable tools in modern drug discovery, offering opportunities to address a wide range of diseases with novel therapeutic approaches.

In conclusion, 1-methyl--3--pent yl--4--prop yl--lH--py ra zol--5-am ine represents a promising compound with diverse applications in pharmaceutical research and beyond. Its unique chemical structure and potential biological activities make it an attractive candidate for further investigation and development. As our understanding of its properties continues to expand, this molecule is poised to play a significant role in advancing therapeutic strategies across multiple disciplines.